Cas no 2228740-89-2 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228740-89-2
• MF: C₁₂H₁₀F₂O₄
• MW: 256.202210903168
• CID: 5807787
• PubChem ID: 165633317
• Update Time: 2025-10-30

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1949213
• 2228740-89-2

• Inchi： 1S/C12H10F2O4/c13-12(14)6-11(12,10(15)16)7-1-2-8-9(5-7)18-4-3-17-8/h1-2,5H,3-4,6H2,(H,15,16)
• InChI Key： VJZIEIKBWBGMSF-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=CC2=C(C=1)OCCO2)F

Computed Properties

• Exact Mass: 256.05471512g/mol
• Monoisotopic Mass: 256.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228740-89-2)

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluorocyclopropane-1-carboxylic acid, identified by the CAS number 2228740-89-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a benzodioxin moiety fused with a difluorocyclopropane ring system. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in therapeutic applications.

The benzodioxin moiety, also known as a tetrahydroprotoberberine scaffold, is well-documented for its role in various pharmacological contexts. This structural motif has been extensively studied for its potential interactions with biological targets, including enzymes and receptors. In particular, derivatives of benzodioxin have shown promise in the development of drugs targeting neurological disorders, such as depression and anxiety. The difluorocyclopropane component introduces additional electronic and steric features, which can modulate the compound's reactivity and binding affinity. The combination of these two moieties in 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluorocyclopropane-1-carboxylic acid suggests a multifaceted pharmacological profile.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluorocyclopropane-1-carboxylic acid, facilitating its incorporation into drug discovery pipelines. The synthesis of this compound involves multi-step reactions that highlight the intersection of organic chemistry and medicinal chemistry. Key steps include the formation of the cyclopropane ring and the introduction of the benzodioxin moiety through strategic bond formations. These synthetic methodologies are critical for producing high-purity samples suitable for biological evaluation.

In terms of biological activity, preliminary studies on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluorocyclopropane-1-carboxylic acid have revealed intriguing properties that warrant further investigation. The compound demonstrates moderate affinity for certain enzyme targets, suggesting potential therapeutic benefits in modulating metabolic pathways. Additionally, the structural features of this molecule may contribute to its ability to interact with biological membranes, potentially influencing drug delivery mechanisms. These findings align with broader trends in drug design where structural complexity is leveraged to achieve desired pharmacological outcomes.

The incorporation of fluorine atoms into the cyclopropane ring is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity. In 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluorocyclopropane-1-carboxylic acid, the presence of two fluorine atoms at the 2-position of the cyclopropane ring likely contributes to its unique chemical behavior. Fluorinated compounds are known for their improved pharmacokinetic properties, including increased bioavailability and resistance to enzymatic degradation. These attributes make 2228740-89-2 an attractive scaffold for developing next-generation therapeutics.

Current research in medicinal chemistry emphasizes the importance of structure-based drug design (SBDD) and computationally aided molecular modeling (CAMM). These approaches allow researchers to predict the binding modes and interactions of small molecules with biological targets before conducting wet-lab experiments. For compounds like 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,2-difluorocyclopropane-1-carboxylic acid, computational studies can provide valuable insights into its potential pharmacological activity. Such simulations help guide synthetic efforts and optimize molecular properties for improved efficacy and selectivity.

The benzodioxin scaffold is particularly relevant in the context of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier (BBB). This property is crucial for developing treatments for neurological disorders that require direct access to brain tissue. Preliminary data suggest that derivatives of benzodioxin may modulate neurotransmitter systems involved in mood regulation and cognitive function. While further research is needed to fully elucidate the mechanisms of action for 2228740-89-2, these findings underscore its potential as a lead compound for CNS-targeted therapies.

The difluorocyclopropane moiety also contributes to the compound's overall physicochemical properties. The strained three-membered ring enhances lipophilicity while maintaining rigidity, which can be advantageous for binding to protein targets with specific spatial requirements. Additionally, fluorine atoms can influence electronic distributions within the molecule, affecting both reactivity and binding interactions. These features make CAS No 2228740 89 2 a versatile scaffold for exploring diverse pharmacological pathways.

In conclusion,1-(2,3-dihydro - 1 ,4 - benzodioxin -6 - yl ) - 22 , 22 - difluorocyclopropanecarboxylic acid (CAS No . 2228740 -89 - 2) represents an intriguing compound with significant potential in medicinal chemistry . Its unique structural features , including the benzodioxin moiety and difluorocyclopropane ring system , suggest multifaceted biological activities . Ongoing research aims to fully characterize its pharmacological profile , explore synthetic modifications , and evaluate its suitability for therapeutic applications . As advancements continue in drug discovery methodologies , compounds like this are poised to play a crucial role in developing innovative treatments for various diseases .